Cas no 2228149-31-1 (4-(1-ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine)

• Product Name: 4-(1-ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine
• CAS No: 2228149-31-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6407111
• PubChem ID: 165866736
• Update Time: 2025-05-21

4-(1-ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine
• 4-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-methylpiperidine
• EN300-1811296
• 2228149-31-1

• Inchi： 1S/C11H19N3O/c1-3-14-9-10(8-13-14)15-11(2)4-6-12-7-5-11/h8-9,12H,3-7H2,1-2H3
• InChI Key： DNMNNQYDLRQVHW-UHFFFAOYSA-N
• SMILES： O(C1C=NN(CC)C=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1-ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine

4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine (CAS No. 2228149-31-1): A Comprehensive Overview

4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine (CAS No. 2228149-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a pyrazole ring and a piperidine moiety, is increasingly being explored for its potential applications in drug discovery and material science. Its CAS number 2228149-31-1 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial transactions.

The molecular formula of 4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine is C11H19N3O, with a molecular weight of 209.29 g/mol. The compound features an ethyl-substituted pyrazole linked via an ether bridge to a 4-methylpiperidine group. This structural configuration imparts distinct physicochemical properties, including moderate polarity and solubility in common organic solvents like ethanol, DMSO, and dichloromethane. Researchers often highlight its stability under ambient conditions, making it suitable for various experimental protocols.

In recent years, 4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine has emerged as a key intermediate in the synthesis of bioactive molecules. Its pyrazole-piperidine hybrid scaffold is particularly valued in medicinal chemistry for designing compounds targeting central nervous system (CNS) disorders. The compound's ability to modulate neurotransmitter receptors has sparked interest in developing novel therapeutics for conditions like anxiety and cognitive impairments. This aligns with growing public interest in mental health solutions and neuropharmacology advancements, frequently searched topics in scientific and healthcare communities.

The synthetic versatility of CAS 2228149-31-1 extends beyond pharmaceuticals. Material scientists have explored its derivatives for creating advanced polymers with tunable thermal and mechanical properties. The ethyl-pyrazole component contributes to enhanced molecular interactions, while the methylpiperidine segment offers structural rigidity. Such characteristics are crucial for developing high-performance materials in electronics and coatings, addressing the increasing demand for smart materials and sustainable technologies.

Quality control of 4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine typically involves analytical techniques like HPLC, GC-MS, and NMR spectroscopy. Purity standards often exceed 97%, ensuring reliability for research applications. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light to maintain stability. These protocols reflect the compound's importance in precision-driven chemical synthesis, a topic frequently queried in laboratory practice forums and chemical supplier FAQs.

Market trends indicate rising demand for CAS 2228149-31-1, particularly from contract research organizations and academic institutions. The compound's niche application profile has led to specialized supply chains, with manufacturers offering custom synthesis services and bulk quantities. This market dynamic corresponds with increasing searches for rare chemical intermediates and building blocks for drug discovery, reflecting the compound's growing relevance in the chemical industry.

From a regulatory perspective, 4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine is not currently classified under restricted substance lists in major chemical markets. However, researchers are advised to consult local regulations regarding its handling and disposal. Safety data sheets typically recommend standard laboratory precautions, including the use of personal protective equipment. These considerations align with global emphasis on chemical safety protocols and responsible research practices, frequently discussed in professional chemistry networks.

Future research directions for 4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine may explore its potential as a ligand in catalytic systems or as a precursor for fluorescent markers. The compound's structural features offer numerous modification possibilities, keeping it at the forefront of structure-activity relationship studies. Such investigations respond to the scientific community's persistent interest in molecular design and chemical functionality exploration, as evidenced by search trends in academic databases.

In conclusion, 4-(1-Ethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine (CAS No. 2228149-31-1) represents a versatile chemical entity with significant potential across multiple scientific domains. Its unique molecular architecture, combined with growing research interest, positions it as a valuable compound in contemporary chemical innovation. The continued exploration of its applications will likely yield important contributions to pharmaceutical development and material science, addressing some of today's most pressing technological challenges and healthcare needs.